Cas no 1214356-22-5 (2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid
• CAS No: 1214356-22-5
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 4998770
• Update Time: 2025-06-29

2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H10F2O3/c15-9-4-1-3-8(7-9)10-5-2-6-11(16)12(10)13(17)14(18)19/h1-7,13,17H,(H,18,19)
• InChI Key： GIICHLABDKTVHA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=C(C=2)F)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 264.06
• Monoisotopic Mass: 264.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound CAS No. 1214356-22-5, also known as 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its distinctive chemical structure and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid consists of a biphenyl ring system substituted with two fluorine atoms at the 3' and 3 positions, along with a hydroxyacetic acid moiety attached at the 2 position of the biphenyl ring. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a building block for drug development. Its ability to form stable complexes with various biological targets has been explored in the context of anti-cancer and anti-inflammatory therapies. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways, suggesting its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has also been investigated for its role in advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its viability for industrial applications.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation followed by hydroxylation and purification steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and materials industries.

From an environmental standpoint, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe handling and disposal in industrial settings.

In conclusion, CAS No. 1214356-22-5, or 2-(3',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its continued exploration in research settings promises to unlock new opportunities for innovation in drug discovery, materials science, and beyond.